Cas no 902555-52-6 ((2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide
• CAS No: 902555-52-6
• MF: C₂₃H₁₈FN₃O₅S
• MW: 467.469527721405
• CID: 5440960
• Update Time: 2025-07-18

(2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(2-fluorophenyl)-8-methoxychromene-3-carboxamide
• (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide

• Inchi： 1S/C23H18FN3O5S/c1-31-20-13-7-8-15-14-17(22(28)25-19-12-6-5-11-18(19)24)23(32-21(15)20)26-27-33(29,30)16-9-3-2-4-10-16/h2-14,27H,1H3,(H,25,28)/b26-23-
• InChI Key： KDBPTDKHAYWRRY-RWEWTDSWSA-N
• SMILES： C1(=N/NS(C2=CC=CC=C2)(=O)=O)/OC2=C(C=CC=C2OC)C=C/1C(NC1=CC=CC=C1F)=O

Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide (CAS No. 902555-52-6)

The compound (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide (CAS No. 902555-52-6) is a synthetic molecule with a unique structural framework combining a chromene core, benzenesulfonamide, and fluorophenyl moieties. Its intricate design has garnered attention in pharmaceutical and biochemical research, particularly for its potential as a modulator of enzymatic activity or receptor binding. The presence of a methoxy group at the 8-position and a carboxamide linkage enhances its solubility and bioavailability, making it a candidate for further drug development.

Recent studies highlight the growing interest in chromene derivatives due to their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The incorporation of a fluorophenyl group in this compound aligns with the trend of fluorinated drugs, which account for nearly 30% of FDA-approved pharmaceuticals. Researchers are actively exploring its mechanism of action, particularly its interaction with sulfonamide-targeted enzymes, a hot topic in precision medicine. This molecule's Z-configuration (indicated by (2Z) in its name) further distinguishes it from stereoisomers, emphasizing the importance of chirality in drug efficacy.

From a synthetic chemistry perspective, the preparation of 902555-52-6 involves multi-step organic reactions, including sulfonamidation and Schiff base formation. These methods are frequently searched in academic databases, reflecting the demand for efficient synthetic protocols. The compound's UV-absorbing chromophore (from the chromene scaffold) also makes it relevant in materials science, where researchers investigate its photophysical properties for applications like organic LEDs or sensors.

In computational chemistry, molecular docking simulations of this compound are trending, as AI-driven drug discovery gains momentum. Its benzenesulfonamidoimino fragment is hypothesized to mimic natural substrates in certain metabolic pathways, a concept explored in recent publications on enzyme inhibition. These aspects make CAS No. 902555-52-6 a compelling subject for both experimental and theoretical studies, bridging gaps between medicinal chemistry and bioinformatics.

Environmental and metabolic stability studies of such methoxy-substituted chromenes are also emerging topics, addressing concerns about sustainable drug design. The 2-fluorophenyl moiety’s impact on metabolic half-life is a frequent query in pharmacokinetics forums, underscoring the compound's relevance in ADME (Absorption, Distribution, Metabolism, Excretion) research. As the pharmaceutical industry shifts toward targeted therapies, derivatives of this scaffold may offer tunable specificity for novel biological targets.

In summary, (2Z)-2-(benzenesulfonamidoimino)-N-(2-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide represents a multifaceted research tool with applications spanning drug discovery, materials science, and computational biology. Its structural features align with current trends in fluorinated drug design and chiral therapeutics, while its synthetic accessibility makes it a valuable case study for organic chemists. Continued investigation into its biological profile may unlock new therapeutic avenues, particularly in diseases modulated by sulfonamide-sensitive pathways.